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Compound of Interest

Compound Name:
2-Nitro-5-

(trifluoromethoxy)benzoic acid

Cat. No.: B060611 Get Quote

Technical Data Sheet: 2-Nitro-5-
(trifluoromethoxy)benzoic acid
Abstract: This document provides core physicochemical properties of 2-Nitro-5-
(trifluoromethoxy)benzoic acid, a compound of interest in synthetic chemistry and drug

discovery. The molecular formula and molecular weight are presented in a structured format. A

logical diagram illustrates the relationship between the compound's name and its fundamental

chemical data. This guide is intended for researchers, chemists, and professionals in the field

of drug development.

Physicochemical Properties
The fundamental molecular characteristics of 2-Nitro-5-(trifluoromethoxy)benzoic acid have

been determined and are summarized below. These values are essential for stoichiometric

calculations, analytical method development, and chemical synthesis workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b060611?utm_src=pdf-interest
https://www.benchchem.com/product/b060611?utm_src=pdf-body
https://www.benchchem.com/product/b060611?utm_src=pdf-body
https://www.benchchem.com/product/b060611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Chemical Name
2-Nitro-5-

(trifluoromethoxy)benzoic acid

CAS Number 189359-65-7 [1][2][3]

Molecular Formula C₈H₄F₃NO₅ [1][2][3]

Molecular Weight 251.12 g/mol [2]

Data Relationship Visualization
The following diagram illustrates the direct logical flow from the compound's nomenclature to its

empirical formula and calculated molecular weight.
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Figure 1: Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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